Cas no 2034255-70-2 (N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide)

• Product name: N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 2034255-70-2
• MF: C₂₃H₂₂N₂O₂
• MW: 358.432985782623
• CID: 5549867

N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]-2-naphthalen-1-ylacetamide
• N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C23H22N2O2/c1-25-12-11-18-13-19(9-10-21(18)25)22(26)15-24-23(27)14-17-7-4-6-16-5-2-3-8-20(16)17/h2-13,22,26H,14-15H2,1H3,(H,24,27)
• InChI Key： KCJCHURRIQVQPF-UHFFFAOYSA-N
• SMILES： C(NCC(O)C1C=CC2=C(C=1)C=CN2C)(=O)CC1=C2C(C=CC=C2)=CC=C1

Additional information on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide

Research Briefing on N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide (CAS: 2034255-70-2)

In recent years, the compound N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide (CAS: 2034255-70-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining indole and naphthalene moieties, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The synthesis of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide involves a multi-step process that ensures high yield and purity. Recent advancements in synthetic methodologies have optimized the reaction conditions, reducing byproduct formation and improving scalability. The compound's structural complexity, particularly the hydroxyethyl linker between the indole and naphthalene groups, is critical for its biological activity, as demonstrated in structure-activity relationship (SAR) studies.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific signaling pathways, particularly those involving G-protein-coupled receptors (GPCRs). In vitro assays have shown that it binds with high affinity to certain receptor subtypes, leading to downstream effects that may be beneficial in treating neurological disorders and inflammatory conditions. Notably, its ability to cross the blood-brain barrier (BBB) has been confirmed in animal models, highlighting its potential for central nervous system (CNS) applications.

Preclinical studies have further elucidated the compound's therapeutic potential. In rodent models of neuropathic pain and anxiety, administration of N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide resulted in significant symptom alleviation without observable adverse effects at therapeutic doses. These findings suggest a favorable safety profile, although comprehensive toxicology studies are still underway to assess long-term effects.

Despite these promising results, challenges remain in the development of this compound. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization are currently being addressed in ongoing research. Collaborative efforts between academic institutions and pharmaceutical companies aim to advance this molecule into clinical trials, with preliminary Phase I studies anticipated within the next two years.

In conclusion, N-[2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl]-2-(naphthalen-1-yl)acetamide represents a compelling candidate for further investigation in the pharmaceutical pipeline. Its unique chemical structure and demonstrated biological activity position it as a potential lead compound for novel therapeutics targeting CNS and inflammatory diseases. Continued research will be essential to fully realize its clinical potential and address existing challenges in its development.